Cas no 170856-67-4 (Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate)

• Product Name: Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate
• CAS No: 170856-67-4
• MF: C₁₃H₁₅BrO₃
• MW: 299.160403490067
• MDL: MFCD28991745
• CID: 3166517
• PubChem ID: 10566032
• Update Time: 2025-06-08

Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate
• Ethyl2-(6-bromoisochroman-1-yl)acetate
• Ethyl 2-(6-bromoisochroman-1-yl)acetate
• CS-0037619
• ethyl (6-bromo-3,4-dihydro-1H-2-benzopyran-1-yl)acetate
• 170856-67-4
• ethyl 2-(6-bromo-3,4-dihydro-1H-2-benzopyran-1-yl)acetate
• DB-095976
• OSJMOLOCTDMTNC-UHFFFAOYSA-N
• SCHEMBL5098858
• 1H-2-Benzopyran-1-acetic acid, 6-bromo-3,4-dihydro-, ethyl ester
• SY124504
• ethyl (6-bromoisochroman-1-yl)acetate
• VGA85667
• AS-71777
• (6-Bromo-isochroman-1-yl)-acetic acid ethyl ester
• MFCD28991745
• 2-(6-Bromo-3,4-dihydro-1H-2-benzopyran-1-yl)acetic acid ethyl ester
• AKOS027255522
• W10424

• MDL： MFCD28991745
• Inchi： 1S/C13H15BrO3/c1-2-16-13(15)8-12-11-4-3-10(14)7-9(11)5-6-17-12/h3-4,7,12H,2,5-6,8H2,1H3
• InChI Key： OSJMOLOCTDMTNC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)CCOC2CC(=O)OCC

Computed Properties

• Exact Mass: 298.02046g/mol
• Monoisotopic Mass: 298.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate

Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate: A Comprehensive Overview

Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate (CAS No. 170856-67-4) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its ester functional group and a brominated isochromene core, has shown promising potential in various biochemical applications. The detailed exploration of its properties, synthesis methods, and emerging applications in medicinal chemistry will provide a deeper understanding of its significance.

The molecular framework of Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate consists of a benzopyranone backbone substituted with a bromine atom at the 6-position and an acetoxyethyl side chain. This structural configuration imparts unique electronic and steric properties, making it a valuable scaffold for drug design. The presence of the bromine atom enhances its reactivity, allowing for further functionalization through cross-coupling reactions and other synthetic methodologies.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Isochromenes, in particular, have been extensively studied for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The brominated derivative of 3,4-dihydro-isochromenone offers a promising platform for developing novel therapeutic agents. Studies have demonstrated that the bromine substituent can be selectively modified to introduce additional pharmacophores, thereby expanding the compound's pharmacological spectrum.

The synthesis of Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate involves multiple steps, starting from readily available precursors such as resorcinol and diethyl oxalate. The key step in the synthesis is the formation of the benzopyranone ring through a cyclization reaction. Subsequent bromination at the 6-position and esterification of the acetoxyethyl group complete the structural assembly. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to improve yield and purity.

One of the most compelling aspects of Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate is its versatility in drug discovery. Researchers have leveraged its scaffold to develop inhibitors targeting various enzymes involved in disease pathways. For instance, derivatives of this compound have shown inhibitory activity against kinases and phosphodiesterases, which are critical in cancer metabolism and signal transduction. The bromine atom serves as a handle for further derivatization, enabling the creation of libraries of compounds with tailored biological activities.

Recent advancements in computational chemistry have accelerated the process of identifying potential drug candidates from large chemical libraries. Virtual screening techniques have been applied to Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate to predict its binding affinity to biological targets. These studies have revealed novel interactions that could lead to the development of more effective therapeutics. The integration of experimental data with computational models has provided insights into the structural optimization of this compound.

The pharmacological profile of Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate has been thoroughly investigated in preclinical studies. In vitro assays have demonstrated its ability to modulate key cellular processes associated with inflammation and cancer progression. Notably, it has shown selective toxicity towards certain cancer cell lines while maintaining low toxicity in healthy cells. These findings underscore its potential as a lead compound for further development into an anticancer therapeutic.

The future directions for research on Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate are multifaceted. Efforts are underway to optimize its synthetic route for scalability and cost-effectiveness. Additionally, exploring new derivatives through structure-based drug design could uncover additional therapeutic applications. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and eventually bring new treatments to patients.

In conclusion, Ethyl 2-(6-Bromo-3,4-dihydro-1H-isochromen-1-yl)acetate (CAS No. 170856-67-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its synthesis, characterized by efficient cyclization and functionalization steps, provides a robust platform for drug development. With ongoing research focusing on its pharmacological potential and structural optimization, this compound holds immense promise for addressing various diseases.